Cas no 2137534-70-2 (3-(2-amino-3-methylpentyl)-1-butylurea)

• Product Name: 3-(2-amino-3-methylpentyl)-1-butylurea
• CAS No: 2137534-70-2
• MF: C₁₁H₂₅N₃O
• MW: 215.3357026577
• CID: 6388713
• PubChem ID: 165474983
• Update Time: 2025-10-28

3-(2-amino-3-methylpentyl)-1-butylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3-methylpentyl)-1-butylurea
• 2137534-70-2
• EN300-1121930

• Inchi： 1S/C11H25N3O/c1-4-6-7-13-11(15)14-8-10(12)9(3)5-2/h9-10H,4-8,12H2,1-3H3,(H2,13,14,15)
• InChI Key： MKHWXWQRPSPGEI-UHFFFAOYSA-N
• SMILES： O=C(NCCCC)NCC(C(C)CC)N

Computed Properties

• Exact Mass: 215.199762429g/mol
• Monoisotopic Mass: 215.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(2-amino-3-methylpentyl)-1-butylurea

Professional Introduction to 3-(2-amino-3-methylpentyl)-1-butylurea (CAS No. 2137534-70-2)

3-(2-amino-3-methylpentyl)-1-butylurea, a compound with the chemical identifier CAS No. 2137534-70-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of 3-(2-amino-3-methylpentyl)-1-butylurea consists of a urea functional group linked to a butyl chain and a 2-amino-3-methylpentyl side chain, which contributes to its distinctive chemical behavior and reactivity.

The synthesis of 3-(2-amino-3-methylpentyl)-1-butylurea involves a series of well-defined chemical reactions that highlight the compound's versatility. The process typically begins with the reaction of 1-butylamine with isocyanate derivatives, followed by the introduction of the 2-amino-3-methylpentyl group. This synthetic route underscores the compound's adaptability in various chemical transformations, making it a valuable intermediate in the production of more complex molecules.

In recent years, 3-(2-amino-3-methylpentyl)-1-butylurea has been studied for its potential role in medicinal chemistry. Its structural features suggest that it may exhibit properties such as bioavailability and metabolic stability, which are crucial for pharmaceutical applications. Research has shown that derivatives of this compound can interact with biological targets in novel ways, offering new avenues for therapeutic intervention.

One of the most compelling aspects of 3-(2-amino-3-methylpentyl)-1-butylurea is its potential as a scaffold for drug discovery. The combination of the urea group and the branched alkyl chains provides multiple sites for functionalization, allowing chemists to tailor its properties for specific biological activities. This flexibility has led to several innovative approaches in designing molecules that can modulate biological pathways effectively.

Recent studies have explored the pharmacological profile of 3-(2-amino-3-methylpentyl)-1-butylurea and its derivatives. These investigations have revealed promising results in terms of anti-inflammatory and anti-proliferative effects. The compound's ability to interact with enzymes and receptors involved in disease pathways makes it an attractive candidate for further development. Additionally, its favorable pharmacokinetic properties, such as solubility and absorption, enhance its potential as a lead compound in drug design.

The application of computational methods has further advanced the understanding of 3-(2-amino-3-methylpentyl)-1-butylurea's interactions with biological systems. Molecular modeling techniques have been employed to predict how this compound might bind to target proteins, providing insights into its mechanism of action. These computational studies complement experimental approaches, offering a comprehensive view of its pharmacological potential.

In conclusion, 3-(2-amino-3-methylpentyl)-1-butylurea (CAS No. 2137534-70-2) stands out as a versatile and promising compound in pharmaceutical research. Its unique structure and favorable chemical properties make it an excellent candidate for further exploration in drug development. As research continues to uncover new applications and mechanisms, this compound is poised to play a significant role in advancing therapeutic strategies across various medical fields.